Protactinium(V) bromides
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000262
Abstract
The preparation of protactinium pentabromide, PaBr5, from the pentoxide has been investigated; the most satisfactory method is the reaction between bromine vapour and a mixture of protactinium pentoxide and carbon at 600–700°, in a sealed evacuated vessel. The yellow-green oxytribromide, PaOBr3, which is obtained as a by-product of this reaction, is more conveniently prepared by the action of oxygen on the pentabromide at 350°. The oxytribromide disproportionates at 500° in a vacuum, to give the pentabromide and the white dioxybromide PaO2Br. Some chemical properties, infrared spectra, and X-ray powder diffraction data are reported for these bromides.
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